Cas no 837-18-3 (N-Benzylbenzenesulfonamide)

N-Benzylbenzenesulfonamide structure

Product Name:N-Benzylbenzenesulfonamide

CAS No:837-18-3

MF:C₁₃H₁₃NO₂S

MW:247.3128221035

MDL:MFCD00092709

CID:721858

PubChem ID:95236

Update Time:2024-10-26

N-Benzylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide,N-(phenylmethyl)-
- N-Benzylbenzenesulfonamide
- N-(Benzyl)benzenesulfonamide
- Benzenesulfonamide,N-benzyl
- benzenesulfonic acid benzylamide
- N-benzyl-4-methybenzenesulfonamide
- N-phenylsulfonylbenzylamine
- Benzenesulfonamide, N-benzyl- (6CI, 7CI, 8CI)
- N-(Phenylmethyl)benzenesulfonamide (ACI)
- AZVIII 44D
- N-Benzenesulfonyl-N-benzylamine
- NSC 25016
- SCHEMBL407414
- Z45508779
- STK024100
- NCGC00326250-01
- CCG-52348
- CHEMBL1945331
- AI3-30853
- BDBM50575973
- NSC25016
- SR-01000641590-1
- Maybridge1_001915
- CS-0156266
- Oprea1_317365
- SY083080
- Benzenesulfonamide, N-benzyl-
- N-benzyl-benzenesulfonamide
- MFCD00092709
- HMS546P01
- AKOS000431177
- 837-18-3
- Benzenesulfonamide, N-(phenylmethyl)-
- 2-12-00-00571 (Beilstein Handbook Reference)
- DTXSID50232531
- AG-205/01770064
- NSC-25016
- DS-007017
- AR3641
- BRN 2215451
- AB01320820-02
- MS-7256
- Oprea1_068185
- MDL： MFCD00092709
- Inchi： 1S/C13H13NO2S/c15-17(16,13-9-5-2-6-10-13)14-11-12-7-3-1-4-8-12/h1-10,14H,11H2
- InChI Key： GRTPAOVVVLZLDP-UHFFFAOYSA-N
- SMILES： O=S(C1C=CC=CC=1)(NCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 247.06700
Monoisotopic Mass: 247.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.6A^2
XLogP3: 2.4

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.232
Boiling Point: 409.5 °C at 760 mmHg
Flash Point: 201.5 °C
Refractive Index: 1.598
PSA: 54.55000
LogP: 3.63680

N-Benzylbenzenesulfonamide Security Information

Signal Word：Warning
Hazard Statement： H315;H319;H335
Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
RTECS：DA9865000
Storage Condition：Room temperature

N-Benzylbenzenesulfonamide Pricemore >>

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N-Benzylbenzenesulfonamide Production Method

Production Method 1

3559-04-4

837-18-3

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; rt; 15 min, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of N-alkylsulfonamides by borane-dimethyl sulfide reduction of N-acylsulfonamides

James, Samantha N.; et al, Tetrahedron Letters, 2015, 56(16), 2059-2061

Production Method 2

882-33-7

837-18-3

Reaction Conditions

1.1 Reagents: Hydrogen peroxide , Zirconium chloride (ZrCl4) Solvents: Acetonitrile , Water ; 25 °C
1.2 Reagents: Pyridine ; 1 min, 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified, 25 °C

Reference

Direct conversion of thiols and disulfides into sulfonamides

Bahrami, Kiumars; et al, Tetrahedron Letters, 2010, 51(37), 4843-4846

Production Method 3

882-33-7

837-18-3

Reaction Conditions

1.1 Reagents: Benzyltrimethylammonium chloride , 1,3-Dichloro-5,5-dimethylhydantoin Solvents: Acetonitrile , Water ; 1 - 2 min, rt; 30 min, rt
1.2 1 - 2 min, rt; 30 min, rt

Reference

Convenient one-pot synthesis of sulfonamides from thiols and disulfides using 1,3-dichloro-5,5-dimethylhydantoin (DCH)

Veisi, Hojat, Bulletin of the Korean Chemical Society, 2012, 33(2), 383-386

Production Method 4

837-18-3

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; overnight, rt

Reference

[2.2]Paracyclophane-based coumarins: effective organo-photocatalysts for light-induced desulfonylation processes

Brom, Jules; et al, ChemRxiv, 2023, 1, 1-11

Production Method 5

837-18-3

Reaction Conditions

1.1 Solvents: Dichloromethane ; 0 °C; 15 min, rt
1.2 Solvents: Water

Reference

Palladium-Catalyzed Regio- and Chemo-selective Reactions of 2-Bromobenzyl Bromides: Expanding the Scope for the Synthesis of Biaryls Fused to a Seven-Membered Sultam

Laha, Joydev K.; et al, European Journal of Organic Chemistry, 2015, 2015(36), 7885-7891

Production Method 6

100-51-6

98-10-2

837-18-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Palladium diacetate ; 4 h, 120 °C
1.2 Reagents: Ethyl acetate

Reference

Palladium-Catalyzed N-Alkylation of Amides and Amines with Alcohols Employing the Aerobic Relay Race Methodology

Yu, Xiaochun; et al, Chinese Journal of Chemistry, 2012, 30(10), 2322-2332

Production Method 7

100-51-6

98-10-2

837-18-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: (SP-4-3)-Carbonylchlorobis(triphenylphosphine)rhodium ; 8 h, 120 °C

Reference

Discovery and Mechanistic Studies of a General Air-Promoted Metal-Catalyzed Aerobic N-Alkylation Reaction of Amides and Amines with Alcohols

Liu, Chuanzhi; et al, Journal of Organic Chemistry, 2011, 76(14), 5759-5773

Production Method 8

67723-11-9

837-18-3

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Acetonitrile ; 18 h, 80 °C
1.2 Reagents: Water

Reference

Chemoselective Cleavage of Acylsulfonamides and Sulfonamides by Aluminum Halides

Sang, Dayong ; et al, Journal of Organic Chemistry, 2022, 87(5), 3586-3595

Production Method 9

873-55-2

837-18-3

Reaction Conditions

1.1 Reagents: Iodine , Oxygen Solvents: 1,2-Dichloroethane ; 16 h, 25 °C

Reference

Metal-Free Direct Construction of Sulfonamides via Iodine-Mediated Coupling Reaction of Sodium Sulfinates and Amines at Room Temperature

Wei, Wei; et al, Advanced Synthesis & Catalysis, 2015, 357(5), 987-992

Production Method 10

873-55-2

837-18-3

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid , Tetrabutylammonium bromide Solvents: Methanol , Tetrahydrofuran ; 12 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Sodium carbonate Solvents: Water
1.4 Reagents: Water

Reference

One-Pot Synthesis of Sulfonamides from Sodium Sulfinates and Amines via Sulfonyl Bromides

Wu, Sixue; et al, Synlett, 2016, 27(19), 2699-2704

Production Method 11

589-18-4

100-51-6

837-18-3

Reaction Conditions

1.1 Catalysts: Potassium carbonate , Iodobenzene diacetate ; 24 h, 135 °C

Reference

Green and scalable aldehyde-catalyzed transition metal-free dehydrative N-alkylation of amides and amines with alcohols

Xu, Qing; et al, Advanced Synthesis & Catalysis, 2013, 355(1), 73-80

Production Method 12

837-18-3

Reaction Conditions

1.1 Reagents: Sulfur dioxide Solvents: Tetrahydrofuran ; 0.5 h, -10 °C; -10 °C → rt; rt → 0 °C
1.2 Reagents: Acetic acid , Sodium hypochlorite ; 0 °C → rt; 3 h, rt

Reference

Efficient and Practical Synthesis of Sulfonamides Utilizing SO2 Gas Generated On Demand

Leung, Gulice Yiu Chung; et al, Organic Process Research & Development, 2020, 24(4), 546-554

Production Method 13

98-11-3

837-18-3

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine , 2,4-Dichloro-6-hydroxy-s-triazine (Wang resin grafted) Solvents: Dichloromethane ; 0 °C → rt
1.2 20 min, rt
1.3 rt; 1.0 h, rt
1.4 Reagents: Water ; rt

Reference

Solid-supported dichloro[1,3,5]-triazine: a versatile synthetic auxiliary for direct synthesis of N-sulfonylamines from sulfonic acid and amine

Gholap, Somnath S.; et al, Jordan Journal of Chemistry, 2012, 7(3), 279-285

Production Method 14

98-10-2

837-18-3

Reaction Conditions

1.1 Reagents: tert-Butyl peroxide Catalysts: Nickel acetate ; 24 h, 120 °C

Reference

Nickel-catalyzed product-controllable amidation and imidation of sp3 C-H bonds in substituted toluenes with sulfonamides

Li, Ze-lin; et al, Organic & Biomolecular Chemistry, 2017, 15(6), 1317-1320

Production Method 15

837-18-3

Reaction Conditions

1.1 Reagents: Hydrogen peroxide , Zirconium chloride (ZrCl4) Solvents: Acetonitrile , Water ; 25 °C
1.2 Reagents: Pyridine ; 2 min, 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified, 25 °C

Reference

Direct conversion of thiols and disulfides into sulfonamides

Bahrami, Kiumars; et al, Tetrahedron Letters, 2010, 51(37), 4843-4846

Production Method 16

837-18-3

Reaction Conditions

1.1 Reagents: Benzyltrimethylammonium chloride , 1,3-Dichloro-5,5-dimethylhydantoin Solvents: Acetonitrile , Water ; 1 - 2 min, rt; 30 min, rt
1.2 1 - 2 min, rt; 30 min, rt

Reference

Convenient one-pot synthesis of sulfonamides from thiols and disulfides using 1,3-dichloro-5,5-dimethylhydantoin (DCH)

Veisi, Hojat, Bulletin of the Korean Chemical Society, 2012, 33(2), 383-386

Production Method 17

837-18-3

Reaction Conditions

1.1 Reagents: Chlorosuccinimide , Tetrabutylammonium chloride , Water Solvents: Acetonitrile ; 1 - 2 min, 0 °C; 30 min, 0 °C
1.2 1 - 2 min, rt; 1 h, rt

Reference

Convenient one-pot synthesis of sulfonamides and sulfonyl azides from thiols using N-chlorosuccinimide

Veisi, Hojat; et al, Synlett, 2011, (16), 2315-2320

Production Method 18

882-33-7

837-18-3

Reaction Conditions

1.1 Reagents: Pivaloyl chloride , Water Solvents: Acetonitrile ; 0 °C; 15 min, 0 °C
1.2 0 °C; 10 min, 0 °C; 0 °C → rt; 30 min, rt

Reference

Synthesis of Sulfonic Acid Derivatives by Oxidative Deprotection of Thiols Using tert-Butyl Hypochlorite

Joyard, Yoann; et al, Organic Letters, 2013, 15(9), 2294-2297

Production Method 19

837-18-3

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; overnight, rt

Reference

Light-Driven Reductive Cleavage of Sulfonamides Promoted by Thiourea Organophotosensitizers

Brom, Jules; et al, Journal of Organic Chemistry, 2023, 88(9), 5923-5935

Production Method 20

130552-90-8

837-18-3

Reaction Conditions

1.1 Reagents: Formic acid , Triethylamine Catalysts: Chloro[(1S,2S,3aS,7aS)-octahydro-N-[4-(trifluoromethyl)phenyl]-1H-indole-2-carbo… Solvents: Water ; 1 min, rt

Reference

Amide Iridium Complexes As Catalysts for Transfer Hydrogenation Reduction of N-sulfonylimine

Wen, Huiling; et al, Journal of Organic Chemistry, 2021, 86(5), 3850-3859

Production Method 21

13909-34-7

837-18-3

Reaction Conditions

1.1 Reagents: Boronic acid, B,B′-1,4-phenylenebis-, polymer with 2,2′-oxybis[ethanamine] hydro… Solvents: THF-d8 ; 12 h, rt

Reference

Polyboramines for Hydrogen Release: Polymers Containing Lewis Pairs in their Backbone

Ledoux, Audrey; et al, Angewandte Chemie, 2015, 54(52), 15744-15749

Production Method 22

873-55-2

837-18-3

Reaction Conditions

1.1 Reagents: Lithium perchlorate Solvents: Water ; 1 h

Reference

Electrochemical synthesis of sulfonamides in a graphite powder macroelectrode

Vicente, Dmistocles A.; et al, Green Chemistry, 2020, 22(16), 5262-5266

Production Method 23

837-18-3

Reaction Conditions

1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran
1.2 Reagents: Iodine

Reference

Synthesis of enantiomerically pure 1,2-diamines by reductive coupling of tricarbonyl(benzaldimine)chromium complexes

Taniguchi, Nobukazu; et al, Synlett, 1997, (1), 51-53

Production Method 24

28539-12-0

837-18-3

Reaction Conditions

1.1 Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

The chemistry of N-substituted benzotriazoles. Part 19 [1]. N-alkylation of sulfonamides

Katritzky, Alan R.; et al, Chemica Scripta, 1989, 29(1), 27-31

Production Method 25

515-42-4

837-18-3

Reaction Conditions

1.1 Reagents: Cyanuric chloride Catalysts: 18-Crown-6 Solvents: Acetone ; 20 min, 80 °C; 80 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ; 10 min, 50 °C

Reference

An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids

De Luca, Lidia; et al, Journal of Organic Chemistry, 2008, 73(10), 3967-3969

Production Method 26

515-42-4

837-18-3

Reaction Conditions

1.1 Catalysts: Copper bromide (CuBr2) Solvents: Acetonitrile , Water ; 10 - 15 min, 120 °C

Reference

Microwave assisted, Cu-catalyzed synthesis of sulfonamides using sodium sulfinates and amines

Nikam, Anil; et al, Phosphorus, 2023, 198(10), 800-807

Production Method 27

515-42-4

837-18-3

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Bromine Solvents: Acetonitrile
1.2 Reagents: Triethylamine
1.3 Reagents: Water

Reference

Preparation of sulfonamides from sodium sulfonates. Ph3PBr2 and Ph3PCl2 as a mild halogenating reagent for sulfonyl bromides and sulfonyl chlorides

Kataoka, Tadashi; et al, Synthesis, 1998, (4), 423-426

Production Method 28

622-79-7

837-18-3

Reaction Conditions

1.1 Reagents: Iron , Ammonium chloride Solvents: Methanol

Reference

Direct conversion of azides to carbamates and sulfonamides using Fe/NH4Cl: effect of sonication

Chandrasekhar, S.; et al, Tetrahedron Letters, 2000, 41(41), 7969-7972

Production Method 29

6829-91-0

837-18-3

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 30 min, rt

Reference

One-pot synthesis of sulfonamides from methyl sulfinates using ultrasound

Garcia Ruano, Jose L.; et al, Tetrahedron, 2011, 67(16), 2905-2910

Production Method 30

98-10-2

837-18-3

Reaction Conditions

1.1 Reagents: Dicumyl peroxide Catalysts: Copper bromide (CuBr) Solvents: Toluene ; 16 h, 110 °C; 110 °C → rt

Reference

Highly Efficient Copper-Catalyzed Amidation of Benzylic Hydrocarbons Under Neutral Conditions

Howard, Eva-Louise; et al, European Journal of Organic Chemistry, 2018, 2018(6), 794-797

Production Method 31

14874-70-5

2684-02-8

837-18-3

Reaction Conditions

1.1 Reagents: 1-Hydroxybenzotriazole , 1,4-Diazoniabicyclo[2.2.2]octane, 1,4-disulfino-, bis(inner salt) Solvents: 1,2-Dichloroethane ; 1 h, 60 °C; 60 °C → rt
1.2 Reagents: Diisopropylethylamine ; 2 h, rt

Reference

A Route to O-Aminosulfonates and Sulfonamides through Insertion of Sulfur Dioxide and Hydrogen Atom Transfer

Liu, Tong; et al, Advanced Synthesis & Catalysis, 2017, 359(15), 2653-2659